Cas no 13423-78-4 (Phenol, 2-cyclohexyl-,1,1',1''-phosphite)

• Product Name: Phenol, 2-cyclohexyl-,1,1',1''-phosphite
• CAS No: 13423-78-4
• MF: C₃₆H₄₅O₃P
• MW: 556.714471578598
• CID: 202896
• PubChem ID: 83433
• Update Time: 2025-04-19

Phenol, 2-cyclohexyl-,1,1',1''-phosphite Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-cyclohexyl-,1,1',1''-phosphite
• tris(2-cyclohexylphenyl) phosphite
• 2-cyclohexylphenyl phosphite(3:1)
• EINECS 236-541-6
• Phenol,2-cyclohexyl-,phosphite (3:1)
• phosphoric acid tris-(2-cyclohexyl-phenyl ester)
• Phosphorigsaeure-tris-(2-cyclohexyl-phenylester)
• Tris-(2-cyclohexyl-phenyl)-phosphit
• 2-Cyclohexylphenyl phosphite (3:1)
• Phenol, 2-cyclohexyl-, phosphite (3:1)
• Phenol, 2-cyclohexyl-, 1,1',1''-phosphite
• PHOSPHORICACID,TRIS(CYCLOHEXYLPHENYL)ESTER
• 13423-78-4
• NS00053910
• AMY38446
• SCHEMBL130364
• tris(2-cyclohexylphenyl)phosphite
• Tris[2-cyclohexylphenyl] phosphite
• DTXSID70928525

• MDL： MFCD22200111
• Inchi： 1S/C36H45O3P/c1-4-16-28(17-5-1)31-22-10-13-25-34(31)37-40(38-35-26-14-11-23-32(35)29-18-6-2-7-19-29)39-36-27-15-12-24-33(36)30-20-8-3-9-21-30/h10-15,22-30H,1-9,16-21H2
• InChI Key： XUHUMYVYHLHMCD-UHFFFAOYSA-N
• SMILES： P(OC1=CC=CC=C1C1CCCCC1)(OC1=CC=CC=C1C1CCCCC1)OC1=CC=CC=C1C1CCCCC1

Computed Properties

• Exact Mass: 556.31100
• Monoisotopic Mass: 556.31063229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 41.28000
• LogP: 11.59340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds